Cas no 1496305-92-0 (1H-Pyrazol-3-amine, 1-(methoxymethyl)-)

• Product Name: 1H-Pyrazol-3-amine, 1-(methoxymethyl)-
• CAS No: 1496305-92-0
• MF: C₅H₉N₃O
• MW: 127.144460439682
• CID: 5981989
• PubChem ID: 65364322
• Update Time: 2025-05-19

1H-Pyrazol-3-amine, 1-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 1-(methoxymethyl)-
• 1-(methoxymethyl)-1H-pyrazol-3-amine
• EN300-783341
• AKOS014699964
• 1496305-92-0

• Inchi： 1S/C5H9N3O/c1-9-4-8-3-2-5(6)7-8/h2-3H,4H2,1H3,(H2,6,7)
• InChI Key： NVWDYMSYADJXKE-UHFFFAOYSA-N
• SMILES： N1(COC)C=CC(N)=N1

Computed Properties

• Exact Mass: 127.074561919g/mol
• Monoisotopic Mass: 127.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 254.3±20.0 °C(Predicted)
• pka: 3.69±0.11(Predicted)

Additional information on 1H-Pyrazol-3-amine, 1-(methoxymethyl)-

Professional Introduction to 1H-Pyrazol-3-amine, 1-(methoxymethyl)- (CAS No. 1496305-92-0)

1H-Pyrazol-3-amine, 1-(methoxymethyl)-, identified by its Chemical Abstracts Service (CAS) number 1496305-92-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold for drug discovery and development. The compound belongs to the pyrazole family, which is renowned for its wide-ranging pharmacological applications, including antiviral, anti-inflammatory, and anticancer properties.

The molecular structure of 1-(methoxymethyl)-1H-pyrazol-3-amine features a pyrazole core substituted with an N-methoxymethyl group at the 1-position and an amine group at the 3-position. This configuration imparts unique electronic and steric properties to the molecule, which can be exploited to modulate its interactions with biological targets. The methoxymethyl (methyl ether) functionality introduces a polar moiety that enhances solubility in both aqueous and organic solvents, facilitating its use in various chemical reactions and formulations.

In recent years, there has been a surge in interest regarding pyrazole derivatives as pharmacophores due to their ability to engage with multiple biological pathways. 1H-Pyrazol-3-amine, 1-(methoxymethyl)- has been explored in several preclinical studies as a potential lead compound for therapeutic intervention. Its ability to serve as a hinge binder in protein-protein interactions has made it particularly appealing for the development of small-molecule inhibitors targeting key enzymes and receptors involved in diseases such as cancer and neurodegeneration.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of both an amine and an N-methoxymethyl group provides multiple sites for functionalization, allowing chemists to derivatize the molecule into a diverse array of analogs with tailored biological properties. This flexibility has enabled researchers to optimize potency, selectivity, and pharmacokinetic profiles through structure-activity relationship (SAR) studies. For instance, modifications at the 5-position of the pyrazole ring have been shown to significantly alter binding affinity to certain protein targets, highlighting the importance of fine-tuning molecular architecture.

Recent advancements in computational chemistry have further accelerated the discovery process for 1-(methoxymethyl)-1H-pyrazol-3-amine derivatives. Molecular docking simulations combined with quantum mechanical calculations have allowed researchers to predict binding modes and energetics with high accuracy. These computational tools have been instrumental in identifying promising candidates for further experimental validation, reducing the time and cost associated with traditional high-throughput screening methods.

The pharmacological potential of 1H-Pyrazol-3-amine, 1-(methoxymethyl)- has been investigated across multiple disease models. In oncology research, derivatives of this compound have demonstrated inhibitory effects on kinases such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are aberrantly activated in various cancers. Additionally, preclinical data suggest that certain analogs may exhibit anti-proliferative activity by disrupting microtubule formation or inducing apoptosis in tumor cells. These findings have prompted several pharmaceutical companies to incorporate this scaffold into their drug discovery pipelines.

In the field of immunology, 1-(methoxymethyl)-1H-pyrazol-3-amine has shown promise as an immunomodulatory agent. By targeting immune checkpoint receptors or signaling pathways, these compounds may help regulate excessive inflammation or immune evasion mechanisms observed in autoimmune diseases and cancer immunotherapy resistance. Preliminary studies have indicated that specific derivatives can enhance T-cell activation while suppressing suppressive immune cells, potentially leading to novel therapeutic strategies.

The synthesis of 1496305-92-0 involves multi-step organic transformations that highlight the compound's synthetic utility. Common synthetic routes include condensation reactions between hydrazines or hydrazide derivatives with β-ketoesters or α-haloketones under basic conditions, followed by functional group modifications such as methoxymethylation. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing waste generation and improving yields.

The analytical characterization of 1H-Pyrazol-3-amine, 1-(methoxymethyl)- is critical for ensuring its purity and consistency during pharmaceutical development. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess impurity profiles. These analytical methods provide essential data for regulatory submissions and ensure that the final product meets stringent quality standards.

The future prospects for CAS No. 1496305-92-0 are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academic institutions and industry partners are likely to yield novel derivatives with enhanced therapeutic profiles suitable for clinical translation. Additionally, green chemistry principles may guide future synthetic approaches to minimize environmental impact while maintaining efficiency.

In conclusion,1H-Pyrazol-3-amine, 1-(methoxymethyl)- represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its unique properties make it a versatile scaffold for developing drugs targeting diverse diseases, particularly those involving aberrant signaling pathways or immune dysregulation. As research progresses,1496305-92-0 will continue to play a pivotal role in shaping the next generation of therapeutic agents designed to improve patient outcomes.